Cas no 252637-89-1 (amino(2-bromophenyl)acetonitrile)

• Product Name: amino(2-bromophenyl)acetonitrile
• CAS No: 252637-89-1
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 5175208
• Update Time: 2025-10-28

amino(2-bromophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• amino(2-bromophenyl)acetonitrile

• Inchi： 1S/C8H7BrN2/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4,8H,11H2
• InChI Key： OMPSUGJUNFVJEH-UHFFFAOYSA-N
• SMILES： C(#N)C(N)C1=CC=CC=C1Br

Additional information on amino(2-bromophenyl)acetonitrile

Amino(2-Bromophenyl)Acetonitrile: A Comprehensive Overview

Amino(2-bromophenyl)acetonitrile, with the CAS number 252637-89-1, is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound, characterized by its unique structure featuring a bromophenyl group and an acetonitrile functional group, has been extensively studied for its potential applications in drug discovery, agrochemicals, and advanced materials. Recent research has shed light on its synthesis, reactivity, and utility in various chemical transformations.

The molecular structure of amino(2-bromophenyl)acetonitrile is defined by the presence of a bromine atom at the ortho position of the phenyl ring, which imparts electronic effects that influence its reactivity. The acetonitrile group (-C≡N) introduces additional functionality, making this compound a valuable building block in organic synthesis. Its ability to undergo nucleophilic substitution reactions has been explored in recent studies, particularly in the context of developing novel heterocyclic compounds with potential bioactivity.

One of the most notable advancements in the study of amino(2-bromophenyl)acetonitrile involves its application in click chemistry. Researchers have demonstrated that this compound can serve as an efficient precursor for constructing complex molecular architectures through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This approach has been leveraged to synthesize bioactive molecules with potential applications in oncology and neurodegenerative diseases.

In addition to its role in medicinal chemistry, amino(2-bromophenyl)acetonitrile has also been investigated for its utility in polymer science. Recent studies have highlighted its ability to act as a monomer for the synthesis of stimuli-responsive polymers. These polymers exhibit unique properties, such as temperature- and pH-responsive behavior, making them promising candidates for drug delivery systems and smart materials.

The synthesis of amino(2-bromophenyl)acetonitrile has been optimized through various methodologies. A common approach involves the bromination of aniline derivatives followed by acylation with acetyl chloride or related reagents. Recent advancements have focused on improving the yield and selectivity of these reactions using green chemistry principles, such as catalytic systems and solvent-free conditions.

From an environmental standpoint, amino(2-bromophenyl)acetonitrile has been assessed for its biodegradability and toxicity profiles. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation, albeit at a slower rate compared to other organic compounds. Efforts are ongoing to develop more sustainable methods for its production and disposal to minimize ecological impact.

In conclusion, amino(2-bromophenyl)acetonitrile (CAS No. 252637-89-1) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in advancing both academic and industrial chemical endeavors.